1-(3-chlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-8-(3,5-dimethylpyrazol-1-yl)-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C19H19ClN6O2/c1-11-8-12(2)26(22-11)18-21-16-15(23(18)3)17(27)25(19(28)24(16)4)10-13-6-5-7-14(20)9-13/h5-9H,10H2,1-4H3
• InChI Key: LUTDQBMLXNOGOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(N2C)C(=O)N(C(=O)N3C)CC4=CC(=CC=C4)Cl)C
• Molecular Formula: C19H19ClN6O2
• Molecular Weight: 398.8 g/mol
• CAS No.: 1014074-93-1

Description

1-(3-chlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a substituted purine-2,6-dione derivative of significant interest in early-stage oncological research, particularly in the development of targeted therapies. It belongs to a class of compounds designed to act as potent and irreversible inhibitors of the KRas G12C mutant protein . The KRAS G12C mutation is a key driver in a substantial subset of cancers, most notably non-small cell lung cancer and colorectal cancer . This compound shares a core structural motif with other investigated molecules, featuring a purine-2,6-dione scaffold substituted with a chlorobenzyl group and a 3,5-dimethylpyrazol group, which are critical for its biological activity and selectivity . Its primary research value lies in its mechanism of action; it is studied for its ability to covalently bind to the mutated cysteine residue of KRAS G12C, locking the protein in its inactive state and thereby disrupting the aberrant signalling pathways that promote uncontrolled tumor cell growth and survival . Researchers utilize this compound as a chemical tool to further elucidate the biology of RAS-driven cancers and to explore new therapeutic strategies. This product is intended for research and development purposes in a controlled laboratory environment only.

Biological Activity

1-(3-chlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity based on diverse research findings, case studies, and data tables.

• Molecular Formula : C18H17ClN6O2
• Molecular Weight : 384.82 g/mol
• CAS Number : 305868-69-3

The compound's biological activity is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in cell signaling pathways. The presence of the pyrazole moiety is significant as it has been linked to various pharmacological effects, including anti-inflammatory and anticancer properties.

Anticancer Activity

Research has shown that compounds containing pyrazole derivatives exhibit notable anticancer properties. For instance:

• In vitro studies have demonstrated that related pyrazole compounds can inhibit the growth of various cancer cell lines. For example, derivatives tested against MCF7 (breast cancer) and A549 (lung cancer) cell lines showed significant cytotoxicity with IC50 values ranging from 0.01 µM to 49.85 µM .

Compound	Cell Line	IC50 (µM)
Compound A	MCF7	0.01
Compound B	A549	26
Compound C	Hep-2	3.25

Anti-inflammatory Activity

The pyrazole structure is also associated with anti-inflammatory effects. Studies indicate that certain derivatives can reduce inflammation markers in cellular models, suggesting potential use in treating inflammatory diseases.

Study on Pyrazole Derivatives

A study focused on synthesizing and evaluating novel pyrazole derivatives reported that several compounds exhibited significant anti-inflammatory and anticancer activities. The study highlighted the importance of structural modifications in enhancing biological efficacy .

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity of 1-(3-chlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione with various targets such as kinases involved in cancer progression. Results indicated strong interactions with Aurora-A kinase, which is critical in cell cycle regulation .

Scientific Research Applications

Pharmacological Applications

1. Anticancer Activity
Numerous studies have highlighted the anticancer properties of pyrazole derivatives, including the compound . Research indicates that compounds with similar structures exhibit significant cytotoxic effects against various cancer cell lines. For instance, derivatives containing the pyrazole moiety have been shown to inhibit tubulin polymerization, a mechanism that is crucial for cancer cell proliferation .

Cell Line	IC50 (µM)	Reference
MCF7	3.79
SF-268	12.50
NCI-H460	42.30

2. Antiviral Activity
The antiviral potential of pyrazole derivatives has also been explored extensively. Structural modifications have been found to enhance antiviral efficacy against various viral strains. The specific compound may exhibit similar properties due to its structural functionalities that allow interaction with viral proteins or host cell mechanisms .

3. Anti-inflammatory Effects
Pyrazole compounds are recognized for their anti-inflammatory properties as well. They can inhibit pathways involved in inflammatory responses, making them candidates for treating inflammatory diseases . The specific compound's efficacy in this regard requires further investigation but aligns with the broader category of pyrazole derivatives.

Synthesis and Derivative Development

The synthesis of 1-(3-chlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione typically involves multi-step reactions that start from readily available precursors. The synthesis methods often focus on optimizing yield and purity while minimizing by-products .

Case Studies

Case Study 1: Antitumor Activity Evaluation
In a study evaluating a series of pyrazole derivatives, one derivative exhibited significant antitumor activity against the Hep-2 cell line with an IC50 value of 3.25 mg/mL. This highlights the potential of structurally related compounds for developing effective cancer therapies .

Case Study 2: Structure-Activity Relationship (SAR) Analysis
A comprehensive SAR analysis has shown that modifications on the phenyl moiety can significantly influence biological activity. Substituents such as halogens and alkyl groups have been systematically varied to optimize potency against specific targets like tubulin or viral enzymes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Purine dione derivatives are a well-studied class of compounds due to their diverse biological activities. Below is a comparative analysis of 1-(3-chlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione with structurally related analogs.

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	CAS Number
1-(3-Chlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione (Target Compound)	Not reported	Not reported	1: 3-Cl-benzyl; 3,7: CH₃; 8: 3,5-dimethylpyrazole	Not available
7-(2-Chloro-6-fluorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione	C₁₈H₁₆ClFN₆O₂	402.8	7: 2-Cl-6-F-benzyl; 3: CH₃; 8: 3,5-dimethylpyrazole	1019100-14-1
8-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylallyl)-1H-purine-2,6(3H,7H)-dione	C₁₆H₁₉N₅O₂	Not reported	7: 2-methylallyl; 3: CH₃; 8: 3,5-dimethylpyrazole	1014072-87-7

Key Observations:

Substituent Diversity at the 7-Position :

• The target compound’s 3-chlorobenzyl group at the 1-position contrasts with the 2-chloro-6-fluorobenzyl group in the analog from . The latter’s dual halogenation may enhance electronic effects and metabolic resistance compared to the single chlorine in the target compound .
• The 2-methylallyl substituent in ’s compound introduces an aliphatic chain, likely reducing aromatic interactions but increasing conformational flexibility .

Methylation Patterns: The target compound is dimethylated at both the 3- and 7-positions, whereas the analogs in and are monomethylated at the 3-position. This difference may impact steric bulk and enzyme-binding selectivity.

Molecular Weight and Lipophilicity :

• The fluorinated analog () has a molecular weight of 402.8, suggesting the target compound (if structurally analogous) would fall in a similar range. Fluorine’s presence in ’s compound could lower logP (increased polarity) compared to the target’s purely chlorinated benzyl group .

Synthetic Considerations :

• The synthesis of such derivatives often involves coupling pyrazole moieties to purine cores via nucleophilic substitution, as seen in ’s methodology for pyrazole-thiophene hybrids. Reaction conditions (e.g., solvent, catalysts) would vary based on substituent reactivity .

Research Tools and Structural Analysis

The structural characterization of these compounds likely relies on crystallographic software such as SHELX (for refinement) and ORTEP-3 (for graphical representation), as highlighted in and . For instance, SHELXL’s robustness in small-molecule refinement ensures accurate bond-length and angle measurements, critical for comparing substituent effects across analogs .

Q & A

Q. How can retrosynthetic analysis guide scalable synthesis routes?

• Strategy :
• Retrosynthetic Disconnections : Break C-N bonds at purine C8 and benzyl positions to prioritize commercially available precursors .
• Green Chemistry : Replace NaH with KOtBu in THF to reduce hazardous waste .